Cas no 2418673-41-1 (Tert-butyl 3-iodo-2,4,6-trimethyl-5-sulfanylbenzoate)

• Product Name: Tert-butyl 3-iodo-2,4,6-trimethyl-5-sulfanylbenzoate
• CAS No: 2418673-41-1
• MF: C₁₄H₁₉IO₂S
• MW: 378.268935441971
• CID: 5676237
• PubChem ID: 165773003
• Update Time: 2025-11-06

Tert-butyl 3-iodo-2,4,6-trimethyl-5-sulfanylbenzoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-iodo-2,4,6-trimethyl-5-sulfanylbenzoate
• 2418673-41-1
• EN300-26631549
• Tert-butyl 3-iodo-2,4,6-trimethyl-5-sulfanylbenzoate

• Inchi： 1S/C14H19IO2S/c1-7-10(13(16)17-14(4,5)6)8(2)12(18)9(3)11(7)15/h18H,1-6H3
• InChI Key： VWWJJFGYUWQRHI-UHFFFAOYSA-N
• SMILES： IC1C(C)=C(C(C)=C(C(=O)OC(C)(C)C)C=1C)S

Computed Properties

• Exact Mass: 378.01505g/mol
• Monoisotopic Mass: 378.01505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 27.3Ų

Additional information on Tert-butyl 3-iodo-2,4,6-trimethyl-5-sulfanylbenzoate

Recent Advances in the Application of Tert-butyl 3-iodo-2,4,6-trimethyl-5-sulfanylbenzoate (CAS: 2418673-41-1) in Chemical Biology and Pharmaceutical Research

The compound Tert-butyl 3-iodo-2,4,6-trimethyl-5-sulfanylbenzoate (CAS: 2418673-41-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

Recent studies have demonstrated that Tert-butyl 3-iodo-2,4,6-trimethyl-5-sulfanylbenzoate serves as a versatile intermediate in the synthesis of complex organic molecules, particularly in the construction of sulfur-containing heterocycles. Its iodine and sulfanyl functional groups make it an attractive candidate for cross-coupling reactions, enabling the efficient assembly of pharmacophores with enhanced biological activity. Researchers have successfully employed this compound in the development of novel inhibitors targeting key enzymes involved in inflammatory and oncogenic pathways.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists utilized Tert-butyl 3-iodo-2,4,6-trimethyl-5-sulfanylbenzoate as a key building block for the synthesis of potent kinase inhibitors. The compound's unique steric and electronic properties allowed for precise modulation of inhibitor selectivity, leading to the discovery of new candidates with improved pharmacokinetic profiles. Molecular docking studies revealed that derivatives of this compound exhibit strong binding affinity to ATP-binding sites of target kinases, suggesting promising therapeutic potential.

Another significant application of this compound has been in the field of proteolysis-targeting chimeras (PROTACs). Researchers have incorporated Tert-butyl 3-iodo-2,4,6-trimethyl-5-sulfanylbenzoate into the design of novel E3 ligase ligands, creating bifunctional molecules capable of selectively degrading disease-causing proteins. This approach has shown particular promise in addressing previously "undruggable" targets in cancer therapy.

The safety profile and metabolic stability of derivatives based on this scaffold have been extensively evaluated in recent preclinical studies. Results indicate that proper modification of the core structure can significantly improve compound stability while maintaining desired biological activity. These findings have important implications for the development of next-generation therapeutics with reduced off-target effects and improved patient outcomes.

Looking forward, researchers are exploring the potential of Tert-butyl 3-iodo-2,4,6-trimethyl-5-sulfanylbenzoate in emerging areas such as targeted protein degradation and covalent inhibitor design. The compound's versatility and the growing understanding of its structure-activity relationships position it as a valuable tool in the medicinal chemist's arsenal for addressing challenging therapeutic targets.